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Compound of Interest

Compound Name: VL285

Cat. No.: B611696 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. The proper handling and disposal of chemical reagents like

VL285, a VHL ligand for PROTAC® research, are critical for ensuring a safe laboratory

environment and preventing environmental contamination. This document provides a

comprehensive guide to the proper disposal procedures for VL285, based on its known

characteristics and general best practices for laboratory chemical waste management.

Understanding the Hazard Profile of VL285
While a specific Safety Data Sheet (SDS) for VL285 is not publicly available, information from

suppliers indicates key hazard characteristics that must inform its disposal.

Hazard Classification Description Source

Physical Form Solid [1]

Storage Class 11 - Combustible Solids [1]

Water Hazard Class (WGK) 3 - Highly hazardous to water [1]

This classification underscores the importance of preventing VL285 from entering waterways

and managing its disposal as a combustible solid.

Step-by-Step Disposal Protocol for VL285
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The following procedures are designed to provide a clear, step-by-step guide for the safe

disposal of VL285 waste.

1. Personal Protective Equipment (PPE): Before handling VL285 waste, ensure you are

wearing appropriate PPE:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid VL285 waste, including contaminated consumables (e.g., weighing paper,

pipette tips, vials), in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., polyethylene) and have a

secure lid to prevent spills and exposure.

Label the container as "Hazardous Waste: VL285 (Combustible Solid, Water Hazard Class

3)" and include the date of initial waste accumulation.

Liquid Waste (Solutions containing VL285):

Collect all liquid waste containing VL285 in a separate, dedicated, and clearly labeled

hazardous waste container.

The container should be leak-proof and made of a compatible material.

Label the container as "Hazardous Waste: VL285 Solution (Water Hazard Class 3)" and

list all solvent components and their approximate concentrations.

Do not dispose of any liquid containing VL285 down the drain.[1]

3. Storage of VL285 Waste:
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Store the hazardous waste containers in a designated satellite accumulation area within the

laboratory.

This area should be away from sources of ignition and incompatible materials.

Ensure the containers are kept closed except when adding waste.

4. Disposal Procedure:

All waste containing VL285 must be disposed of through a licensed hazardous waste

disposal contractor.[2]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the VL285 waste containers.

Provide the EHS office with a complete and accurate description of the waste, including its

composition and hazard classification.

5. Decontamination of Glassware and Equipment:

Grossly contaminated reusable glassware and equipment should be decontaminated before

routine washing.

Rinse the contaminated items with a suitable solvent (e.g., ethanol or acetone) that will

dissolve VL285.

Collect the rinsate as hazardous liquid waste.

After the initial rinse, the glassware can be washed according to standard laboratory

procedures.

Experimental Workflow for VL285 Disposal
The following diagram illustrates the logical flow for the proper disposal of VL285.
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VL285 Disposal Workflow

Step 1: Safety First

Step 2: Waste Collection

Step 3: Temporary Storage

Step 4: Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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